Journal Name:Journal of Membrane Science
Journal ISSN:0376-7388
IF:10.53
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/502692/description#description
Year of Origin:1976
Publisher:Elsevier
Number of Articles Per Year:916
Publishing Cycle:Semimonthly
OA or Not:Not
Gold-decorated sulfur-doped carbon nanotubes as electrocatalyst in hydrogen evolution reaction
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2020-05-02 , DOI: 10.1007/s13404-020-00275-0
In the present work, sulfur-doped carbon nanotubes (SCNTs) have been prepared using chemical vapor deposition method and various cobalt-containing catalysts. In this line, simple and silica-supported cobalt nanoparticles (Co and Co/SiO 2 ) and 5 cobalt spinels (MCo 2 O 4 , M = Ni, Cu, Mn, Fe, Cr, and Mg) were used as the growth catalysts and four different temperatures (600, 650, 700, and 750 °C) were used to obtain the optimized condition for the preparation of SCNTs. Among the employed catalysts, Co/SiO 2 at 600 °C showed the higher abilities for the preparation of desired SCNTs. All products were characterized using FESEM, EDS, XRD, Raman, static contact angle, TGA, and DTA analyzes. The electrochemical behaviors of the two best products (SCNTs-Co/SiO 2 and SCNTs-Co) in hydrogen evolution reaction (HER) were examined, which confirmed the higher ability of SCNTs-Co/SiO 2 . This best product was decorated with 2, 5, and 10% of gold nanoparticles to examine the effect of gold decoration of the properties and electrochemical abilities of the product. All decorated products exposure the higher electrochemical potencies versus the simple SCNTs and among the decorated products, 10% Au-SCNT was the most appropriate product for this purpose with small differences with the other ones.
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Phytoremediation ability of Helichrysum arenarium plant for Au and Ag: case study at Demirören village (Gümüşhane, Turkey)
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2022-04-12 , DOI: 10.1007/s13404-022-00313-z
It was investigated ability of Helichrysum arenarium plant, in phytoextraction, phytostabilization, and phytoremediation in this study. Soil and plant samples were collected from the Demirören alteration site which has the potential of gold mineralization and analyzed for gold and silver. When the results of the analysis were evaluated, it was determined that the gold and silver contents in the soil did not show compatibility with the gold and silver contents of the plants grown at the same point. It was concluded that the high gold and silver concentrations in the plants are related to the hydrothermal alteration and weathering at the point where the plants grow. For investigation of phytoremediation ability of the plant, translocation factor (TF), bio-concentration factor (BCF), and bioaccumulation factor (BAF) were calculated. The values of TF, BAF, and BCF for Ag are equal 0.33, 0.043, and 0.13 and for Au are equal 2.04, 0.59, and 0.29, respectively. So, obtained data show that Helichrysum arenarium is not appropriate for phytoextraction and phytostabilization of gold and silver in this case, but H. arenarium can be used in phyto-mining and for biogeochemical exploration of gold. Considering that the gold and silver concentrations in the developed soil in the study area are low concentrations, it is predicted that a similar study will yield satisfactory-interesting results when it is made in plants grown on the gold mineralization/enrichment areas.
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Gold carbene complexes and beyond: new avenues in gold(I)-carbon coordination chemistry
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2022-01-03 , DOI: 10.1007/s13404-021-00298-1
The different coordination modes in carbon-gold(I) complexes are spotlighted with a focus on gold(I). The emergence of gold carbene complexes and their critical discussion in the community is presented, and an overview of their bonding fundamentals and synthetic procedures is given. Several intriguing and sometimes highly reactive gold-carbon coordination complexes that were recently synthesised and isolated are reviewed and a critical outlook into their potential applications is provided. This includes vinylidene and higher cumulenylidene complexes, free carbenes with gold substituents, carbodicarbene complexes, and non-Fischer/Schrock sesquicarbene complexes.
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Gold nanorods as colorimetric probes for naked-eye recognition of carnitine enantiomers
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2020-11-10 , DOI: 10.1007/s13404-020-00286-x
In this work, we proposed one simple and effective chiral-sensing method for the discrimination of carnitine enantiomers. The gold nanorods (AuNRs) were used as colorimetric probes to recognize carnitine enantiomers in this method. l-Carnitine can induce rapidly the blue-to-gray change of AuNR solution color, whereas d-carnitine cannot induce the obvious change of the color. Based on this distinct difference of color, a visual method for recognition of carnitine enantiomers was suggested. This method has been applied to detect the enantiometric excess of l-carnitine in the range of − 100~100%. The presented chiral measurement can be performed with a simple ultraviolet-visible spectrometer and even the naked eyes. In this method, AuNRs need no modification with chiral molecule, and the chiral recognition is based on the inherent chirality of AuNRs. This new method opens up possibility for fast and easy assay of carnitine enantiomers. Graphical abstract Graphical abstract
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The effect of ultrasound hyperthermia with gold nanoparticles on retinoblastoma Y79 cells
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2020-05-09 , DOI: 10.1007/s13404-020-00279-w
The purpose of this study was to evaluate the possible synergistic effect of gold nano-therapy (Au-NPs) on Y79 cells treated with ultrasonic hyperthermia. The cells in the presence and absence of gold nanoparticles were subjected to ultrasonic irradiation (3 MHz, 1 W/cm 2 , 40% pulse mode). Gold nanoparticles with an average diameter of 60 nm were synthesized. The cell viability of the Y79 cells was evaluated 48 h after performing 0.5–11 min hyperthermia with and without Au-NPs using the MTT assay. There was no cytotoxicity with 1.7 μg/mL Au-NP concentration. Moreover, the results revealed a significant difference in the cell viability between the control group and the groups with a hyperthermia period of more than 4 min. The results indicated that with increasing the concentration of Au-NPs (1.75, 3.5, 7, 14, 28 and 56 μg/mL), the cytotoxicity increased. The Y79 cell viability of 50% was caused for 9 min hyperthermia time alone and 4.5 min hyperthermia time in the presence of gold nanoparticles. The cell viability of the Y79 cells for a 0.5 to 11 min hyperthermia time, compared with the control group, was 93 to 27% and 95 to 32% with and without Au-NPs, respectively. It is concluded that the cells are more sensitive to hyperthermia induced by ultrasound irradiation in the presence of Au-NPs.
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Control of protein density on nanoparticles for SERS-based immunoassays
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2023-01-30 , DOI: 10.1007/s13404-023-00325-3
The paper presented herein provides a novel Raman mapping procedure developed to pattern-modified gold nanoparticles on planar gold substrates. This work began with the development of a simple approach to the fabrication and reading of protein microarrays based on the use of microfluidic channels in PDMS and SERS detection. The assay consisted of anti-bovine IgG which was tethered to the nanoparticle via a bifunctional coupling agent and surface-bound bovine IgG. The Raman spectral intensity of the symmetric nitro stretch of the DSNB-modified nanoparticle was used as a diagnostic tool for biomolecular interactions. The work described herein seeks to probe the binding event and also addresses the possible causes of the higher signals observed in such binding events. It is also a contribution to an ongoing investigation into the effect of Raman reporter labels on the observed signals in immunoassays which use SERS as the readout technique.
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Assessment of microRNA-21 using gold nanoparticle-DNA conjugates based on colorimetric and fluorescent detection
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2022-03-15 , DOI: 10.1007/s13404-022-00308-w
The miR-21 detection is essential for the accurate and early diagnosis or prognosis of most diseases. In the current study, the miR-21 detection method was performed based on the exploitation of the simple colorimetric biosensor due to the unique surface plasmon resonance (SPR) absorption of gold nanoparticles. AuNPs were functionalized with the specific DNA probes on the gold surface by Au-SH bond. Two strategies are proposed to detect the miR-21. In the first strategy, probes (DNA1 and DNA2) were complementary to the sequence of the miR-21. When miR-21 is introduced, the hybridization reaction is triggered between the golden nanoparticles- (GNP)-DNA conjugates and targets, resulting in changes in SPR absorption band and macroscopic color of the AuNPs solution. In the second strategy, we used a fluorescence sequence (DNA3-FAM), which was complimentary of DNA1. The DNA3-FAM was released after hybridization of miR-21 with DNA1 and DNA2. The free DNA3-FAM sequences in plate wells containing 1% agarose gel were assessed by fluorescent microscope. The combination of two strategies and conventional equipment such as UV–Vis spectrometers and fluorescent microscopes could be useful in detecting the desired miRNAs (miR-21).
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Synergic effect of paclitaxel and cisplatin associated with gold nanoparticles on HeLa cervical cells
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2022-01-22 , DOI: 10.1007/s13404-021-00305-5
The combination of two or more chemotherapy drugs and nanotechnology has emerged as an effective strategy in the fight against cancer. Paclitaxel (PTX) and cisplatin show improved cytotoxic effects on being used together in the chemotherapy of various cancer types, than when used individually. However, these chemotherapy drugs have been shown to have numerous toxic effects in cancer patients. Therefore, the aim of this study was to evaluate the cytotoxicity of PTX and cisplatin associated with gold nanoparticles (AuNps) on HeLa cells containing multiple copies of human papillomavirus 18. AuNps were successfully synthesized with a mean size of 20 to 61 nm, polydispersity index ≥ 0.3, and negative surface charge. Together, PTX and cisplatin associated with AuNps showed a higher cytotoxic effect on HeLa cells than free drugs. The combination of PTX and cisplatin with AuNps potentiated their cytotoxic effects, inducing synergism between the treatments, resulting in HeLa cell death by apoptosis.Graphical abstract
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Gold nanorods crosslinking PNIPAM hydrogels via dynamic Au-thiolate interaction with stretchable, adhesive, self-healing, and photothermal properties
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2021-01-22 , DOI: 10.1007/s13404-021-00293-6
Gold nanorod (AuNR) nanocomposite hydrogels have attracted increasing attention due to the photothermal effect of AuNRs. However, a facile strategy that avoids multi-step surface modification for synthesis of AuNR crosslinkers is still a critical challenge. Here, AuNRs crosslinking PNIPAM hydrogels were prepared by polymerization of NIPAM with N , N ′-bis(acryloyl)cystamine (BACA)-modified AuNRs as crosslinkers. BACA contains a disulfide bond in the structure. Dynamic and reversible Au-thiolate bonding was formed by directly mixing AuNRs and BACA to facilely prepare AuNR crosslinkers before hydrogel formation. The addition of AuNRs gives hydrogels their photothermal effect and remarkable mechanical behaviors. Hydrogels could repeatedly adhere to the surface of pigskin, metal, plastic, and glass with a relatively stable adhesion. The damaged hydrogels heal within 2 min with near-infrared (NIR) laser (808 nm, 300 mW∙cm −2 ) irradiation. This work provides a line of thinking for improvement of PNIPAM hydrogels, making them promising for further applications in biomedicine.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 ENGINEERING, CHEMICAL 工程:化工1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
20.20 214 Science Citation Index Science Citation Index Expanded Not
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